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Compound of Interest

Compound Name: Phenanthrene-3,9-diol

Cat. No.: B15368849

Essential Safety and Handling Guide for
Phenanthrene-3,9-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Phenanthrene-3,9-diol. Given the absence of a specific Safety Data Sheet (SDS) for
Phenanthrene-3,9-diol, the following recommendations are based on the known hazards of
the parent compound, Phenanthrene, and general safety protocols for handling aromatic diols
and phenolic compounds. It is imperative to treat Phenanthrene-3,9-diol with a high degree of
caution, assuming it may have hazards similar to or greater than Phenanthrene.

Hazard Summary

The primary hazards associated with Phenanthrene, the parent compound of Phenanthrene-
3,9-diol, are summarized below. Users should assume Phenanthrene-3,9-diol presents

similar risks.
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Hazard Classification Description

Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1][2]

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Skin Irritation Causes skin irritation.[1]

P280: Wear protective gloves.
P332+P313: If skin irritation
occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

Very toxic to aquatic life with

P273: Avoid release to the

Aquatic Toxicity ] environment. P391: Collect
long-lasting effects.[2] )
spillage.
Quantitative Data (Based on Phenanthrene)
Metric Value Source
Oral LD50 (Mouse) 700 mg/kg [1][3]
Oral LD50 (Rat) 1.8 g/kg

Intraperitoneal LD50 (Mouse) 700 mg/kg

[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety when handling

Phenanthrene-3,9-diol.
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PPE Category Specifications Rationale
Double-gloving with nitrile Prevents skin contact and
gloves is recommended.[4] absorption. The hydroxyl
Hand Protection Nitrile gloves offer good groups in the diol may
resistance to a range of increase skin permeability
chemicals.[5][6] compared to Phenanthrene.

Chemical splash goggles are
mandatory.[4][7][8] A face

Eye Protection shield should be worn over

Protects eyes from dust
particles and potential

. . . splashes of solutions
goggles if there is a risk of

) containing the compound.
splashing.[4][8]

Alab coat is required.[4][5]

Consider a chemically resistant ]
] ] Protects skin and personal
Body Protection apron for added protection ) o
) ) clothing from contamination.
during procedures with a

higher risk of spills.

Work should be conducted in a
certified chemical fume hood.
[41[9] If a fume hood is not

available or if handling large Minimizes inhalation of the
Respiratory Protection quantities, a NIOSH-approved powdered compound, which is
respirator with appropriate a primary route of exposure.

cartridges for organic vapors
and particulates should be

used.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Phenanthrene-3,9-diol in a laboratory setting.
1. Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational.[4][9]

o Designate a specific area for handling Phenanthrene-3,9-diol to minimize contamination.[4]
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Have a chemical spill kit readily accessible.

Ensure safety shower and eyewash stations are unobstructed and have been recently
tested.

. Weighing and Aliquoting:

Perform all manipulations of the solid compound within the chemical fume hood to contain
any dust.

Use anti-static weighing paper or a container to prevent dispersal of the powder.
Carefully transfer the desired amount to a labeled, sealed container.

. Solution Preparation:
When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or a sand
bath. Avoid open flames.

. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical. A mild
detergent and water solution is generally effective for initial cleaning, followed by appropriate
solvent rinses if necessary.[10]

Remove PPE in the correct order to avoid self-contamination (gloves first, then goggles/face
shield, then lab coat).

Wash hands thoroughly with soap and water after removing PPE.[11]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-d-standard-operating-procedure/phenol-sop
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15368849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Solid Waste: All disposable materials contaminated with Phenanthrene-3,9-diol (e.qg.,
gloves, weighing paper, pipette tips) must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.[9]

e Liquid Waste: Solutions containing Phenanthrene-3,9-diol should be collected in a
separate, sealed, and labeled hazardous waste container. Do not pour this waste down the
drain.[4][9]

e Unused Product: Unwanted or expired Phenanthrene-3,9-diol must be disposed of as
hazardous waste.[12]

2. Labeling and Storage:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"Phenanthrene-3,9-diol".[9]

o Store waste containers in a designated, secondary containment area away from
incompatible materials.[4]

3. Final Disposal:

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[2]

Emergency Procedures
Spill Response:

o Small Spills (in a fume hood): Absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand). Carefully sweep up the material and place it in a sealed container for
hazardous waste disposal.[10]

o Large Spills (or spills outside a fume hood): Evacuate the immediate area and alert others.
Contact your institution's EHS for assistance.[10]

Personnel Exposure:
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[1] Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[13] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical
attention.

Workflow Diagram
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Safe Handling Workflow for Phenanthrene-3,9-diol
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Caption: A logical workflow for the safe handling of Phenanthrene-3,9-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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